3-(Aminomethyl)-2-(tert-butoxy)phenol
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Description
3-(Aminomethyl)-2-(tert-butoxy)phenol is a phenolic derivative featuring an aminomethyl (-CH2NH2) group at the 3-position and a tert-butoxy (-O-tBu) group at the 2-position of the aromatic ring. This compound combines the electron-donating properties of the phenol group with the steric bulk of the tert-butoxy substituent, which is often employed to modulate reactivity and stability in organic synthesis .
Properties
Molecular Formula |
C11H17NO2 |
|---|---|
Molecular Weight |
195.26 g/mol |
IUPAC Name |
3-(aminomethyl)-2-[(2-methylpropan-2-yl)oxy]phenol |
InChI |
InChI=1S/C11H17NO2/c1-11(2,3)14-10-8(7-12)5-4-6-9(10)13/h4-6,13H,7,12H2,1-3H3 |
InChI Key |
XYZPPBHMHOOFKV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC1=C(C=CC=C1O)CN |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 3-(Aminomethyl)-2-(tert-butoxy)phenol typically involves the introduction of the aminomethyl and tert-butoxy groups onto a phenol ring. One common method is the alkylation of 2-(tert-butoxy)phenol with formaldehyde and ammonia or an amine under basic conditions. The reaction can be carried out in the presence of a base such as sodium hydroxide or potassium carbonate to facilitate the formation of the aminomethyl group.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. The choice of solvents, temperature control, and purification methods are crucial factors in industrial synthesis.
Chemical Reactions Analysis
Types of Reactions: 3-(Aminomethyl)-2-(tert-butoxy)phenol can undergo various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.
Reduction: The aminomethyl group can be reduced to form primary amines.
Substitution: The tert-butoxy group can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Nucleophiles such as halides, thiols, or amines can be used in substitution reactions.
Major Products Formed:
Oxidation: Quinones or hydroxylated derivatives.
Reduction: Primary amines.
Substitution: Various substituted phenol derivatives.
Scientific Research Applications
3-(Aminomethyl)-2-(tert-butoxy)phenol has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for various chemical reactions.
Biology: The compound can be used in the study of enzyme interactions and as a probe for biochemical assays.
Industry: It is used in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 3-(Aminomethyl)-2-(tert-butoxy)phenol involves its interaction with molecular targets such as enzymes or receptors. The aminomethyl group can form hydrogen bonds or ionic interactions with active sites, while the tert-butoxy group can influence the compound’s solubility and stability. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Analogs with tert-Butoxy Substituents
4-(3-(tert-Butoxy)-2-hydroxypropyl)-2-methoxyphenol (3c)
- Structure: Contains a tert-butoxy group and a methoxy-phenol backbone.
- Synthesis: Derived from eugenol epoxide via reaction with tert-butanol .
- Bioactivity : Exhibits insecticidal activity against Sf9 cells, highlighting the role of the tert-butoxy group in enhancing lipophilicity and bioactivity .
- Comparison: Unlike 3-(Aminomethyl)-2-(tert-butoxy)phenol, 3c lacks the aminomethyl group but shares the tert-butoxy moiety, which improves stability and modulates solubility.
tert-Butyl (3-((tert-butoxycarbonyl)amino)methyl)phenyl Carboxylate
- Structure: Features a tert-butoxycarbonyl (Boc)-protected aminomethyl group.
- Application : Used as a stable intermediate in peptide synthesis and drug discovery .
- Comparison: The Boc group in this compound contrasts with the free aminomethyl group in 3-(Aminomethyl)-2-(tert-butoxy)phenol, demonstrating how protective strategies influence reactivity and handling .
Analogs with Aminomethyl Substituents
3-Amino-2-methylphenol
- Structure: Contains an amino group at the 3-position and a methyl group at the 2-position.
- Properties : Molecular weight = 123.15 g/mol; lacks steric hindrance from tert-butoxy .
- Comparison: The absence of the tert-butoxy group reduces steric protection, making it more reactive in electrophilic substitution reactions compared to 3-(Aminomethyl)-2-(tert-butoxy)phenol .
N-(3-(Aminomethyl)-phenyl)-5-(trifluoromethyl)-4,5-dihydroisoxazole Derivatives
- Structure: Combines aminomethylphenyl with a trifluoromethyl-dihydroisoxazole moiety.
- Application: Patented as pesticides, emphasizing the aminomethyl group’s role in target binding .
- Comparison : The trifluoromethyl group introduces electronegativity, altering electronic properties compared to the tert-butoxy group in the target compound .
Protective Group Strategies
- tert-Butyl vs. Boc: While tert-butoxy in 3-(Aminomethyl)-2-(tert-butoxy)phenol enhances radical stability, Boc-protected analogs (e.g., ) prioritize amine stability during synthesis .
Stability and Reactivity
- tert-Butoxy Group: Reduces oxidation susceptibility of the phenol ring by donating electron density and providing steric shielding .
Bioactivity
- Insecticidal Activity: Compounds like 3c show efficacy due to tert-butoxy-enhanced lipophilicity, whereas 3-(Aminomethyl)-2-(tert-butoxy)phenol’s bioactivity remains unexplored but is hypothesized to align with pesticidal analogs .
Data Tables
Table 1. Structural and Functional Comparison
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